Cas no 68003-27-0 (N-(2-cyanoethyl)-N-(2-{[2-(octadecanoylamino)ethyl]amino}ethyl)octadecanamide)

N-(2-cyanoethyl)-N-(2-{[2-(octadecanoylamino)ethyl]amino}ethyl)octadecanamide structure
68003-27-0 structure
Product Name:N-(2-cyanoethyl)-N-(2-{[2-(octadecanoylamino)ethyl]amino}ethyl)octadecanamide
CAS No:68003-27-0
MF:C43H84N4O2
MW:689.152672767639
CID:1723411
PubChem ID:106342
Update Time:2025-04-21

N-(2-cyanoethyl)-N-(2-{[2-(octadecanoylamino)ethyl]amino}ethyl)octadecanamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-cyanoethyl)-N-(2-{[2-(octadecanoylamino)ethyl]amino}ethyl)octadecanamide
    • N-(2-Cyanoethyl)-N-(2-{[2-(stearoylamino)ethyl]amino}ethyl)octadecanamide
    • octadecanamide, N-(2-cyanoethyl)-N-[2-[[2-[(1-oxooctadecyl)amino]ethyl]amino]ethyl]-
    • N-(2-Cyanoethyl)-N-[2-[[2-[(1-oxooctadecyl)amino]ethyl]amino]ethyl]octadecanamide
    • N-[2-[2-[2-cyanoethyl(octadecanoyl)amino]ethylamino]ethyl]octadecanamide
    • UQIANWRUIZTUBA-UHFFFAOYSA-N
    • Octadecanamide, N-(2-cyanoethyl)-N-(2-((2-((1-oxooctadecyl)amino)ethyl)amino)ethyl)-
    • 68003-27-0
    • DTXSID3070961
    • Inchi: 1S/C43H84N4O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-34-42(48)46-38-37-45-39-41-47(40-33-36-44)43(49)35-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h45H,3-35,37-41H2,1-2H3,(H,46,48)
    • InChI Key: UQIANWRUIZTUBA-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCCCCCCCCCCC)N(CCC#N)CCNCCNC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 688.659428
  • Monoisotopic Mass: 688.659428
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 40
  • Complexity: 749
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.2
  • XLogP3: 15.1

Experimental Properties

  • Density: 0.917
  • Boiling Point: 798.1°C at 760 mmHg
  • Flash Point: 436.4°C
  • Refractive Index: 1.476
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